Cas no 2034425-71-1 (4-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide)
4-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-N-((1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl)methyl)-1,2,3-thiadiazole-5-carboxamide
- 4-methyl-N-[(1-pyridin-3-yltriazol-4-yl)methyl]thiadiazole-5-carboxamide
- 4-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide
-
- Inchi: 1S/C12H11N7OS/c1-8-11(21-18-15-8)12(20)14-5-9-7-19(17-16-9)10-3-2-4-13-6-10/h2-4,6-7H,5H2,1H3,(H,14,20)
- InChI Key: LXTRWEPNSPQLKE-UHFFFAOYSA-N
- SMILES: S1C(=C(C)N=N1)C(NCC1=CN(C2C=NC=CC=2)N=N1)=O
Computed Properties
- Exact Mass: 301.07457917 g/mol
- Monoisotopic Mass: 301.07457917 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 127
- Molecular Weight: 301.33
4-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6561-9212-2μmol |
4-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide |
2034425-71-1 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6561-9212-5μmol |
4-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide |
2034425-71-1 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6561-9212-10μmol |
4-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide |
2034425-71-1 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6561-9212-20μmol |
4-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide |
2034425-71-1 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6561-9212-1mg |
4-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide |
2034425-71-1 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6561-9212-2mg |
4-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide |
2034425-71-1 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6561-9212-3mg |
4-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide |
2034425-71-1 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6561-9212-4mg |
4-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide |
2034425-71-1 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6561-9212-5mg |
4-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide |
2034425-71-1 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6561-9212-10mg |
4-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide |
2034425-71-1 | 10mg |
$79.0 | 2023-09-08 |
4-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
Additional information on 4-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide
Comprehensive Analysis of 4-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide (CAS No. 2034425-71-1)
The compound 4-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide (CAS No. 2034425-71-1) has garnered significant attention in recent years due to its unique structural features and potential applications in medicinal chemistry and drug discovery. This heterocyclic molecule combines a pyridine ring, a 1,2,3-triazole moiety, and a 1,2,3-thiadiazole scaffold, making it a versatile candidate for various biochemical studies. Researchers are particularly interested in its role as a potential kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in targeted cancer therapies and neurodegenerative disease research.
In the context of modern drug development, the 1,2,3-triazole group in this compound is noteworthy due to its bioisosteric properties, often serving as a surrogate for amide bonds in peptidomimetics. The presence of the pyridin-3-yl substituent further enhances its binding affinity to biological targets, a feature frequently explored in fragment-based drug design (FBDD). Recent publications highlight similar structures in the development of COVID-19 protease inhibitors and Alzheimer's disease therapeutics, making this compound relevant to ongoing global health challenges. Computational studies suggest its potential interaction with BRD4 bromodomains or PARP enzymes, though experimental validation remains ongoing.
Synthetic accessibility is another advantage of CAS No. 2034425-71-1. The molecule can be efficiently prepared via click chemistry approaches, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), which aligns with green chemistry principles. This method's high atom economy and mild reaction conditions make it attractive for industrial-scale production. Analytical characterization typically involves LC-MS and NMR spectroscopy, with the methyl group at the 4-position of the thiadiazole ring providing a distinct proton signal around 2.5 ppm in 1H NMR spectra.
From a pharmacological perspective, the 1,2,3-thiadiazole-5-carboxamide core exhibits promising metabolic stability, addressing a common limitation in drug candidates. This characteristic, combined with moderate LogP values predicted for the compound (typically 1.8-2.3), suggests favorable ADME properties. Current patent landscapes reveal structural analogs being investigated for autoimmune disorders and fibrosis treatment, indicating potential therapeutic avenues for this molecule. However, researchers caution that the sulfonamide-like fragment may require optimization to minimize potential off-target effects.
The scientific community has shown growing interest in this compound's potential photophysical properties. Preliminary studies suggest that the conjugated system formed by the pyridine-triazole-thiadiazole arrangement could exhibit interesting fluorescence characteristics, possibly applicable in bioimaging probes or molecular sensors. This aligns with current trends in theranostics – the integration of therapeutic and diagnostic capabilities in single molecules. Such applications are particularly relevant in precision medicine approaches for oncology and inflammatory diseases.
In material science applications, derivatives of 4-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide have been explored as building blocks for metal-organic frameworks (MOFs) due to their multiple coordination sites. The nitrogen-rich structure facilitates interactions with transition metals, potentially leading to materials with unique catalytic or gas storage properties. Recent advances in CO2 capture technologies have increased demand for such multifunctional organic linkers.
Quality control considerations for this compound emphasize the importance of monitoring potential regioisomeric impurities during synthesis, particularly when employing click chemistry methodologies. Advanced purification techniques such as preparative HPLC or crystallization from mixed solvent systems are typically employed to achieve >98% purity for biological testing. Stability studies indicate that the compound remains stable under standard storage conditions (-20°C in inert atmosphere) for extended periods, making it practical for research use.
Future research directions for CAS No. 2034425-71-1 may focus on structure-activity relationship (SAR) studies to optimize its biological profile. Particular attention should be paid to the N-methyl position of the thiadiazole ring and the triazole-pyridine linkage, as these regions offer opportunities for structural diversification. The compound's potential as a covalent inhibitor (via the thiadiazole sulfur) also warrants investigation, given the success of such mechanisms in recent drug approvals.
2034425-71-1 (4-methyl-N-{[1-(pyridin-3-yl)-1H-1,2,3-triazol-4-yl]methyl}-1,2,3-thiadiazole-5-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)